Cas no 1955474-78-8 (Benzoic acid, 3-[(2R,6R)-5,6-dihydro-2-methyl-4-oxo-2,6-methano-2H-1,3,5-benzoxadiazocin-3(4H)-yl]-)

• Product Name: Benzoic acid, 3-[(2R,6R)-5,6-dihydro-2-methyl-4-oxo-2,6-methano-2H-1,3,5-benzoxadiazocin-3(4H)-yl]-
• CAS No: 1955474-78-8
• MF: C₁₈H₁₆N₂O₄
• MW: 324.330644607544
• CID: 5162944
• Update Time: 2025-10-29

Benzoic acid, 3-[(2R,6R)-5,6-dihydro-2-methyl-4-oxo-2,6-methano-2H-1,3,5-benzoxadiazocin-3(4H)-yl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-[(2R,6R)-5,6-dihydro-2-methyl-4-oxo-2,6-methano-2H-1,3,5-benzoxadiazocin-3(4H)-yl]-

• Inchi： 1S/C18H16N2O4/c1-18-10-14(13-7-2-3-8-15(13)24-18)19-17(23)20(18)12-6-4-5-11(9-12)16(21)22/h2-9,14H,10H2,1H3,(H,19,23)(H,21,22)/t14-,18-/m1/s1
• InChI Key： VCKXLTWFHBRJCE-RDTXWAMCSA-N
• SMILES： C(O)(=O)C1=CC=CC(N2C(=O)N[C@]3([H])C[C@@]2(C)OC2=CC=CC=C32)=C1

Additional information on Benzoic acid, 3-[(2R,6R)-5,6-dihydro-2-methyl-4-oxo-2,6-methano-2H-1,3,5-benzoxadiazocin-3(4H)-yl]-

Benzoic acid, 3-[(2R,6R)-5,6-dihydro-2-methyl-4-oxo-2,6-methano-2H-1,3,5-benzoxadiazocin-3(4H)-yl]-: A Comprehensive Overview

Benzoic acid, 3-[(2R,6R)-5,6-dihydro-2-methyl-4-oxo-2,6-methano-2H-1,3,5-benzoxadiazocin-3(4H)-yl]- (CAS No. 1955474-78-8) is a complex organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their intricate structural features and potential biological activities. The detailed structure of this compound includes a benzoxadiazocine core, which is a fused heterocyclic system comprising benzene, oxygen, and nitrogen atoms. This core structure is further modified by various substituents that contribute to its unique chemical and biological properties.

The benzoxadiazocine core in Benzoic acid, 3-[(2R,6R)-5,6-dihydro-2-methyl-4-oxo-2,6-methano-2H-1,3,5-benzoxadiazocin-3(4H)-yl]- plays a crucial role in determining its reactivity and interaction with biological targets. This moiety has been extensively studied for its potential applications in drug design due to its ability to modulate various enzymatic pathways. Recent advancements in medicinal chemistry have highlighted the importance of such heterocyclic systems in developing novel therapeutic agents.

In the context of current research, the CAS No. 1955474-78-8 associated with this compound underscores its significance in academic and industrial settings. The CAS registry number is a unique identifier that ensures accurate documentation and communication of chemical substances across different scientific disciplines. This compound's unique structural features make it a valuable candidate for further investigation in areas such as enzyme inhibition and molecular recognition.

One of the most intriguing aspects of Benzoic acid, 3-[(2R,6R)-5,6-dihydro-2-methyl-4-oxo-2,6-methano-2H-1,3,5-benzoxadiazocin-3(4H)-yl]- is its potential as a scaffold for drug discovery. The presence of multiple chiral centers (indicated by the (2R,6R) configuration) suggests that this compound can exist in multiple stereoisomers, each with distinct biological activities. Stereoisomers are molecules that have the same molecular formula but differ in the spatial arrangement of atoms. This feature is particularly important in pharmaceutical development, where the stereochemistry of a compound can significantly influence its efficacy and safety profile.

Recent studies have demonstrated that benzoxadiazocine derivatives exhibit a wide range of biological activities. These include anti-inflammatory effects, antimicrobial properties, and potential applications in treating neurological disorders. The benzoic acid moiety present in the compound's name is another key feature that contributes to its biological relevance. Benzoic acid itself is well-known for its antimicrobial and antiseptic properties and has been widely used in food preservatives and pharmaceuticals.

The structural complexity of Benzoic acid, 3-[(2R,6R)-5,6-dihydro-2-methyl-4-oxo-2,6-methano-2H-1,3,5-benzoxadiazocin-3(4H)-yl]- makes it an attractive candidate for further chemical modifications. Researchers often employ various synthetic strategies to modify such compounds to enhance their pharmacological properties. These modifications can include introducing new functional groups or altering existing ones to improve solubility, bioavailability, and target specificity.

In addition to its potential therapeutic applications, molecular recognition is another area where this compound shows promise. Molecular recognition refers to the specific interaction between molecules based on their complementary shapes and chemical properties. This concept is fundamental in designing drugs that can selectively bind to target proteins or enzymes without affecting other biological components.

The synthesis of Benzoic acid derivatives often involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques such as transition metal catalysis have been employed to streamline these processes. These techniques not only improve efficiency but also allow for the introduction of complex functional groups with precision.

The biological evaluation of this compound involves assessing its interactions with various biological targets using both in vitro and in vivo models. In vitro studies typically involve testing the compound's activity against specific enzymes or cell lines using biochemical assays. In vivo studies extend this evaluation by examining the compound's effects on whole organisms or animal models. These studies provide crucial insights into the compound's potential therapeutic benefits and any associated risks.

One notable aspect of recent research on benzoxadiazocine derivatives is their potential application in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Studies have shown that these compounds can modulate neurotransmitter systems and may have neuroprotective effects. The intricate structure of Benzoic acid derivatives allows them to interact with multiple targets within the nervous system.

The development of novel drug candidates is an iterative process that involves extensive testing and refinement based on experimental results. Computational methods such as molecular docking have become increasingly important in this process by allowing researchers to predict how a compound will interact with biological targets before conducting expensive wet-lab experiments.

The future prospects for Benzoic acid derivatives are promising given their diverse structural features and potential biological activities. Continued research efforts are expected to uncover new applications for these compounds across various therapeutic areas.